(Z)-3-(3-(3,4-dimethoxyphenyl)acrylamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[[(Z)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-N-(2-methoxyphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C27H24N2O6/c1-32-21-11-7-5-9-19(21)28-27(31)26-25(18-8-4-6-10-20(18)35-26)29-24(30)15-13-17-12-14-22(33-2)23(16-17)34-3/h4-16H,1-3H3,(H,28,31)(H,29,30)/b15-13-
• InChI Key: IAKNUNCTOCTLGR-SQFISAMPSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4OC)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\C(=O)NC2=C(OC3=CC=CC=C32)C(=O)NC4=CC=CC=C4OC)OC
• Molecular Formula: C27H24N2O6
• Molecular Weight: 472.5 g/mol
• CAS No.: 887892-25-3

Description

(Z)-3-(3-(3,4-dimethoxyphenyl)acrylamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C27H24N2O6 and its molecular weight is 472.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A critical aspect of research on (Z)-3-(3-(3,4-dimethoxyphenyl)acrylamido)-N-(2-methoxyphenyl)benzofuran-2-carboxamide is focused on its synthesis and structural characterization. Novel compounds related to benzofuran and their derivatives have been synthesized for various purposes, including acting as intermediates in the preparation of heterocyclic compounds with potential biological activities. For example, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl derivatives showing significant anti-inflammatory and analgesic activities, highlighting the versatility of benzofuran derivatives in medicinal chemistry Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Additionally, Bhaskar et al. (2019) developed a method for the synthesis of benzimidazole carboxamide derivatives, demonstrating the structural diversity achievable with benzofuran-related compounds and their potential utility in drug development Bhaskar, Kumar, Tholappanavara Hanumanthappa, & Vijaykumar, 2019.

Biological Activities and Applications

The research also extends to evaluating the biological activities of benzofuran derivatives. Cho et al. (2015) synthesized and tested novel benzofuran-2-carboxamide derivatives for neuroprotective and antioxidant activities, indicating their potential for treating neurological disorders. The study highlights the importance of specific substitutions on the benzofuran moiety for enhancing biological activity Cho, Park, Lee, Kim, Bose, Choi, Kumar, Jung, & Lee, 2015.

Moreover, Ohemeng et al. (1994) explored the inhibitory activities of benzofuran hydroxamic acids on 5-lipoxygenase, presenting them as potent inhibitors and suggesting their potential in developing anti-inflammatory agents Ohemeng, Appollina, Nguyen, Schwender, Singer, Steber, Ansell, Argentieri, & Hageman, 1994.